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Compound of Interest

Compound Name: Triethylsulfonium

Cat. No.: B1208873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the reaction mechanisms and kinetics

associated with triethylsulfonium salts. The information is intended to guide researchers in

the application of these reagents in organic synthesis and to provide protocols for experimental

investigation.

Nucleophilic Substitution Reactions: The Corey-
Chaykovsky Reaction
Triethylsulfonium salts are valuable precursors for the in-situ generation of sulfur ylides,

which are key reagents in the Corey-Chaykovsky reaction for the synthesis of epoxides,

aziridines, and cyclopropanes.

Reaction Mechanism
The Corey-Chaykovsky reaction proceeds through a two-step mechanism:

Ylide Formation: A strong base deprotonates the triethylsulfonium salt (e.g.,

triethylsulfonium iodide) at a carbon adjacent to the positively charged sulfur atom, forming

a transient, highly reactive triethylsulfonium ylide.

Nucleophilic Attack and Ring Closure: The nucleophilic ylide attacks the electrophilic carbon

of a carbonyl group (in aldehydes or ketones) or an imine.[1] This is followed by an
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intramolecular nucleophilic substitution, where the resulting alkoxide or amide anion

displaces the diethyl sulfide leaving group to form a three-membered ring (epoxide or

aziridine, respectively).[1][2] The reaction with α,β-unsaturated carbonyl compounds typically

leads to cyclopropanation.[1]

The nucleophilic addition of the ylide to the substrate is generally considered the rate-

determining step.[3]
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Ylide Formation

Epoxidation

[S(CH2CH3)3]+ I-
[S+(CH2CH3)2(CH-CH3)]

 + Base
- Base-H+

- I-

Base

[S+(CH2CH3)2(CH-CH3)]
R2C(-O-)-CH(CH3)-S+(CH2CH3)2+ R2C=O

R2C=O

Epoxide
Intramolecular SN2

S(CH2CH3)2

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare NaH in anhydrous DMSO
under inert atmosphere

Add Triethylsulfonium Iodide

Stir at RT for 1h (Ylide formation)

Cool to 0°C

Add Cyclohexanone solution

Stir at 0°C then RT

Monitor by TLC

Quench with aq. NH4Cl

Extract with Diethyl Ether

Dry and Concentrate

Purify by Column Chromatography
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[S(CH2CH3)3]+

Nu-

[Nu---CH2(CH3)---S(CH2CH3)2]‡ ProductDES

Nu-CH2CH3

S(CH2CH3)2

TESNu
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Prepare stock solutions of
TES salt and nucleophile

Equilibrate to reaction temperature

Mix solutions in NMR tube

Acquire 1H NMR spectra
at time intervals

Process and integrate spectra

Plot concentration vs. time

Determine rate law and rate constant

Repeat at different temperatures

Calculate activation parameters
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Hofmann Elimination (E2)

Nucleophilic Substitution (SN2)

[S(CH2CH3)3]+ X- EtheneDES_E2HX

H2C=CH2

S(CH2CH3)2

HX

[S(CH2CH3)3]+ X- EtXDES_SN2

CH3CH2X

S(CH2CH3)2
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Calibrate TGA-DSC

Weigh Triethylsulfonium Salt

Place sample in furnace
under inert atmosphere

Heat at multiple constant rates

Record TGA, DTG, and DSC data

Determine T_onset, T_peak, ΔH_decomp

Apply isoconversional methods

Calculate Ea and A

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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